Cas no 2742653-41-2 (5-(Piperidin-2-yl)pentanoic acid hydrochloride)

• Product Name: 5-(Piperidin-2-yl)pentanoic acid hydrochloride
• CAS No: 2742653-41-2
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6270904
• PubChem ID: 165692798
• Update Time: 2025-07-23

5-(Piperidin-2-yl)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-2-yl)pentanoic acid hydrochloride
• 2742653-41-2
• EN300-37158262
• 5-(Piperidin-2-yl)pentanoic acid hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c12-10(13)7-2-1-5-9-6-3-4-8-11-9;/h9,11H,1-8H2,(H,12,13);1H
• InChI Key： DBYKPKQDARGQRR-UHFFFAOYSA-N
• SMILES： Cl.OC(CCCCC1CCCCN1)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-(Piperidin-2-yl)pentanoic acid hydrochloride

Recent Advances in the Study of 5-(Piperidin-2-yl)pentanoic acid hydrochloride (CAS: 2742653-41-2)

5-(Piperidin-2-yl)pentanoic acid hydrochloride (CAS: 2742653-41-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine scaffold and carboxylic acid functionality, has been the subject of various studies due to its potential applications in drug discovery and development. Recent research has focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-(Piperidin-2-yl)pentanoic acid hydrochloride as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research highlighted the compound's ability to serve as a versatile building block for the development of ligands targeting GABA_A and GABA_B receptors, which are critical in the treatment of anxiety, epilepsy, and chronic pain. The study employed a combination of molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and selectivity, providing a foundation for future drug design efforts.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an inhibitor of dipeptidyl peptidase-4 (DPP-4), a key enzyme involved in glucose metabolism. The researchers synthesized a series of derivatives based on 5-(Piperidin-2-yl)pentanoic acid hydrochloride and evaluated their inhibitory activity against DPP-4. The results indicated that certain derivatives exhibited potent inhibitory effects, suggesting their potential utility in the development of new antidiabetic agents. This study underscores the compound's versatility and its relevance in addressing unmet medical needs in metabolic disorders.

In addition to its pharmacological applications, recent work has also focused on optimizing the synthetic routes for 5-(Piperidin-2-yl)pentanoic acid hydrochloride. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, emphasizing green chemistry principles. The improved synthetic protocol not only enhances the compound's accessibility for research and development but also reduces environmental impact, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Overall, the latest research on 5-(Piperidin-2-yl)pentanoic acid hydrochloride (CAS: 2742653-41-2) highlights its multifaceted potential in drug discovery and development. From its role as a key intermediate in the synthesis of CNS-targeting agents to its application in metabolic disease therapeutics, this compound continues to attract attention from researchers worldwide. Future studies are expected to further explore its mechanistic insights and translational potential, paving the way for innovative therapeutic solutions.